3-amino-1-methyl-1,4-dihydroquinolin-4-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-methyl-1,4-dihydroquinolin-4-one involves the condensation of 2-acetyl-1-methyl-1,4-dihydroquinoline with hydrazine hydrate, followed by oxidation of the resulting hydrazide to form the target compound.", "Starting Materials": [ "2-acetyl-1-methyl-1,4-dihydroquinoline", "hydrazine hydrate", "sodium acetate", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-acetyl-1-methyl-1,4-dihydroquinoline with hydrazine hydrate in the presence of sodium acetate and acetic acid to form the corresponding hydrazide.", "Step 2: Oxidation of the hydrazide with hydrogen peroxide in the presence of acetic acid to form 3-amino-1-methyl-1,4-dihydroquinolin-4-one." ] } | |
CAS RN |
24220-90-4 |
Product Name |
3-amino-1-methyl-1,4-dihydroquinolin-4-one |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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